Cas no 1250969-20-0 ({1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol)

• Product name: {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol
• CAS No: 1250969-20-0
• MF: C₁₀H₁₄ClNOS
• MW: 231.742260456085
• CID: 5558016

{1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol

• Inchi： 1S/C10H14ClNOS/c11-10-2-1-9(14-10)6-12-4-3-8(5-12)7-13/h1-2,8,13H,3-7H2
• InChI Key： LBVHMOIVMRJLSH-UHFFFAOYSA-N
• SMILES： N1(CC2SC(Cl)=CC=2)CCC(CO)C1

Additional information on {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol

Comprehensive Overview of {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol (CAS No. 1250969-20-0)

The compound {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol (CAS No. 1250969-20-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine ring and a chlorothiophene moiety, makes it a valuable intermediate for drug discovery and material science applications. Researchers are increasingly interested in this compound due to its role in modulating biological activity, particularly in targeting enzyme inhibition and receptor binding.

In recent years, the demand for heterocyclic compounds like {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol has surged, driven by advancements in medicinal chemistry. The chlorothiophene group is known for its electron-withdrawing properties, which enhance the compound's reactivity in cross-coupling reactions—a hot topic in synthetic organic chemistry. This aligns with the growing interest in sustainable synthesis and green chemistry, as scientists seek eco-friendly methods to produce such intermediates.

One of the most searched questions in the field is: "What are the applications of pyrrolidine derivatives in drug development?" This compound addresses this query directly, as its pyrrolidin-3-yl methanol backbone is a common pharmacophore in bioactive molecules. Its structural flexibility allows for derivatization, making it a candidate for central nervous system (CNS) therapeutics and anti-inflammatory agents. Additionally, the chlorothiophene component is frequently explored in antiviral and anticancer research, further elevating its relevance.

From a technical perspective, the synthesis of CAS No. 1250969-20-0 involves multi-step organic reactions, including N-alkylation and hydroxymethylation. These processes are often optimized for yield and purity, which are critical for industrial-scale production. The compound's solubility and stability under various conditions are also key considerations for researchers, as highlighted in recent publications on high-throughput screening methodologies.

Another trending topic is the role of AI-driven drug discovery in identifying novel compounds. {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol exemplifies the type of scaffold that machine learning models prioritize due to its balanced lipophilicity and hydrogen-bonding capacity. This synergy between computational and experimental approaches underscores the compound's potential in next-generation therapeutics.

In conclusion, {1-[(5-Chlorothiophen-2-yl)methyl]pyrrolidin-3-yl}methanol (CAS No. 1250969-20-0) represents a versatile building block in modern chemistry. Its alignment with current research trends—such as targeted drug delivery, catalysis, and molecular docking—ensures its continued relevance. As the scientific community explores its full potential, this compound is poised to play a pivotal role in addressing unmet medical and industrial challenges.